Cas no 866318-88-9 (5-Chloro-3-ethynylpyridin-2-amine)

5-Chloro-3-ethynylpyridin-2-amine is a versatile pyridine derivative featuring a chloro substituent at the 5-position and an ethynyl group at the 3-position, with an amine functionality at the 2-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. Its ethynyl group enables efficient cross-coupling reactions, such as Sonogashira or click chemistry, while the chloro and amine functionalities offer additional reactivity for further derivatization. The structural features of this compound make it useful for constructing complex molecular architectures in medicinal chemistry and materials science. Its stability and well-defined reactivity profile contribute to its utility in targeted synthetic applications.

5-Chloro-3-ethynylpyridin-2-amine structure

866318-88-9 structure

Product Name:5-Chloro-3-ethynylpyridin-2-amine

CAS No:866318-88-9

MF:C₇H₅ClN₂

MW:152.581000089645

MDL:MFCD10758079

CID:1027484

PubChem ID:25918667

Update Time:2025-10-14

5-Chloro-3-ethynylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-ethynylpyridin-2-amine
- 5-Chloro-3-ethynyl-2-pyridinamine
- CC-0812
- 5-chloro-3-ethynylpyridin-2-amine;
- 5-chloro-3-ethynyl-pyridin-2-ylamine
- J-517343
- 866318-88-9
- MFCD10758079
- CS-0315522
- DTXSID60649772
- AKOS005071995
- SCHEMBL1748895
- A863104
- 5-chloro-3-ethynylpyridin-2-ylamine
- MJENWHNACWVDES-UHFFFAOYSA-N
- AMY32362
- 5-Chloro-3-ethynyl-2-aMinopyridine
- MDL： MFCD10758079
- Inchi： 1S/C7H5ClN2/c1-2-5-3-6(8)4-10-7(5)9/h1,3-4H,(H2,9,10)
- InChI Key： MJENWHNACWVDES-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(C#C)=C1)N

Computed Properties

Exact Mass: 152.01400
Monoisotopic Mass: 152.0141259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 275.7±40.0 °C at 760 mmHg
Flash Point: 120.5±27.3 °C
PSA: 38.91000
LogP: 1.87970
Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Chloro-3-ethynylpyridin-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Chloro-3-ethynylpyridin-2-amine Pricemore >>

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